2-(5-Methyltetrazol-1-yl)acetohydrazide

• Molecular Formula: C4H8N6O
• Molecular Weight: 156.15 g/mol
• IUPAC Name: 2-(5-methyltetrazol-1-yl)acetohydrazide
• InChI: InChI=1S/C4H8N6O/c1-3-7-8-9-10(3)2-4(11)6-5/h2,5H2,1H3,(H,6,11)
• InChI Key: IWZSRFASOXDYPG-UHFFFAOYSA-N
• SMILES: CC1=NN=NN1CC(=O)NN

Description

2-(5-Methyltetrazol-1-yl)acetohydrazide is a heterocyclic compound featuring a methyl-substituted tetrazole ring linked to an acetohydrazide moiety. Its synthesis typically involves the condensation of hydrazine hydrate with a tetrazole-containing ester precursor, as demonstrated in related compounds like 2-[5-(4-chlorophenyl)-tetrazol-1-yl]acetohydrazide (yield: 65%, m.p. 188–190°C) . Spectral characterization (IR, $ ^1H $/$ ^{13}C $ NMR, and ESI-MS) confirms its structure, with key signals including NH stretching (3280 cm$ ^{-1} $), C=O (1711 cm$ ^{-1} $), and a molecular ion peak at m/z 254.05 . This compound is a scaffold for designing derivatives with biological activities, leveraging the tetrazole ring’s metabolic stability and hydrogen-bonding capacity.

Comparison with Similar Compounds

Structural and Functional Diversity

The pharmacological profile of 2-(5-methyltetrazol-1-yl)acetohydrazide is influenced by its core structure, which can be modified through hydrazone formation or substitution. Below is a comparative analysis with structurally related acetohydrazide derivatives:

Table 1: Comparative Analysis of Acetohydrazide Derivatives

Compound Name	Structural Features	Biological Activity	Efficacy (vs. Standards)	Reference
2-(5-Methyltetrazol-1-yl)acetohydrazide	Methyltetrazole, hydrazide	Anticancer (A549 lung cancer)	Inhibits A549 cells; low NIH3T3 toxicity
Benzimidazole derivatives (25g, 25j)	Benzimidazole, phenoxymethyl substituents	Anticonvulsant	> Phenytoin, ethosuximide
Ethyl-thio benzimidazolyl acetohydrazide (228)	Ethylthio, dihydroxybenzylidene	α-Glucosidase inhibition	IC$ _{50} $: 6.10 μM (vs. acarbose 378 μM)
Triazole-thioacetohydrazide derivatives	Triazole-thio, substituted benzylidene	Anticancer (melanoma IGR39)	Selective cytotoxicity
N'-Arylidene-2-(5-phenyltetrazol-1-yl)acetohydrazides	Phenyltetrazole, arylidene	Antimicrobial	MIC comparable to ciprofloxacin
N′-(4-Dimethylaminobenzylidene)-2-(triazol-3-ylthio)acetohydrazide	Dimethylamino benzylidene, triazol-thio	Antidepressant	Significant activity in tail suspension test

Key Findings

• Anticancer Activity: The methyltetrazole derivative exhibits selective cytotoxicity against A549 lung cancer cells (low toxicity to NIH3T3 fibroblasts) . Comparatively, triazole-thioacetohydrazides show higher potency against melanoma IGR39 cells .
• Enzyme Inhibition: Ethyl-thio benzimidazolyl acetohydrazide (228) is a potent α-glucosidase inhibitor (IC$ _{50} $ 6.10 μM), outperforming acarbose by ~60-fold .
• Antimicrobial Activity : Phenyltetrazole analogs (e.g., compound 3b, 3c) demonstrate broad-spectrum antimicrobial effects, with MIC values comparable to ciprofloxacin . The methyltetrazole core may enhance metabolic stability compared to phenyltetrazole derivatives.

Structural-Activity Relationships (SAR)

• Tetrazole vs. Benzimidazole/Triazole Cores : Tetrazole-containing derivatives (e.g., methyltetrazole, phenyltetrazole) exhibit better metabolic stability and selectivity in anticancer and antimicrobial applications . Benzimidazole cores favor anticonvulsant activity due to π-π stacking with neural targets .
• Hydrazone Substituents: Arylidene groups with electron-donating substituents (e.g., dimethylamino) enhance anticancer selectivity , while electron-withdrawing groups (e.g., nitro) improve enzyme inhibition .
• Side Chain Modifications : Ethylthio or triazol-thio moieties increase enzyme binding affinity, as seen in α-glucosidase and kinase inhibitors .